Cas no 2172120-24-8 (2-(cyclobutylmethyl)-5,6-dimethyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 2-(cyclobutylmethyl)-5,6-dimethyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 2172120-24-8
• MF: C₁₃H₁₆N₂OS
• MW: 248.343941688538
• CID: 6415262
• PubChem ID: 165508278
• Update Time: 2025-08-05

2-(cyclobutylmethyl)-5,6-dimethyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(cyclobutylmethyl)-5,6-dimethyl-3H,4H-thieno2,3-dpyrimidin-4-one
• 2-(cyclobutylmethyl)-5,6-dimethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 2172120-24-8
• EN300-1267584

• Inchi： 1S/C13H16N2OS/c1-7-8(2)17-13-11(7)12(16)14-10(15-13)6-9-4-3-5-9/h9H,3-6H2,1-2H3,(H,14,15,16)
• InChI Key： UXTMPHUOKPWXAX-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2C(NC(CC3CCC3)=NC1=2)=O

Computed Properties

• Exact Mass: 248.09833431g/mol
• Monoisotopic Mass: 248.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 69.7Ų

Additional information on 2-(cyclobutylmethyl)-5,6-dimethyl-3H,4H-thieno2,3-dpyrimidin-4-one

Introduction to 2-(cyclobutylmethyl)-5,6-dimethyl-3H,4H-thieno2,3-dpyrimidin-4-one (CAS No. 2172120-24-8)

2-(cyclobutylmethyl)-5,6-dimethyl-3H,4H-thieno2,3-dpyrimidin-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2172120-24-8, belongs to the thienopyrimidine class of molecules, which are known for their diverse applications in drug development. The presence of a cyclobutylmethyl substituent and the specific arrangement of methyl groups on the thienopyrimidine core contribute to its distinct chemical and pharmacological profile.

The synthesis and characterization of this compound have been subjects of extensive research, particularly in the context of developing novel therapeutic agents. The thienopyrimidine scaffold is a privileged structure in medicinal chemistry, often exhibiting significant interactions with biological targets such as enzymes and receptors. The 5,6-dimethyl substitution pattern further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity.

In recent years, there has been a growing interest in exploring the pharmacological potential of thienopyrimidine derivatives. These compounds have shown promise in various preclinical studies as inhibitors of key enzymes involved in cancer metabolism and inflammation. The 3H,4H-thieno2,3-dpyrimidin-4-one moiety is particularly noteworthy for its ability to engage with biological systems in multiple ways, making it a versatile scaffold for drug design.

One of the most compelling aspects of 2-(cyclobutylmethyl)-5,6-dimethyl-3H,4H-thieno2,3-dpyrimidin-4-one is its structural flexibility. The cyclobutylmethyl group introduces steric bulk, which can be exploited to optimize binding interactions with target proteins. This feature is particularly valuable in the design of small-molecule inhibitors where precise molecular recognition is crucial. Additionally, the dimethyl groups at the 5 and 6 positions enhance lipophilicity, potentially improving membrane permeability and oral bioavailability.

The compound's potential applications extend to several therapeutic areas. Preliminary studies have suggested that it may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and neurodegenerative disorders. The ability of 2-(cyclobutylmethyl)-5,6-dimethyl-3H,4H-thieno2,3-dpyrimidin-4-one to modulate these enzymatic pathways makes it an attractive candidate for further investigation.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like this one. Molecular docking studies have been instrumental in predicting binding affinities and identifying potential lead candidates for drug development. These computational approaches complement traditional experimental methods and have accelerated the discovery process significantly.

The synthesis of 2-(cyclobutylmethyl)-5,6-dimethyl-3H,4H-thieno2,3-dpyrimidin-4-one involves multi-step organic transformations that highlight the synthetic versatility of thienopyrimidine derivatives. Key synthetic strategies include cyclization reactions followed by functional group modifications to introduce the desired substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex heterocyclic core.

In terms of pharmacokinetic properties, 2-(cyclobutylmethyl)-5,6-dimethyl-3H,4H-thieno2,3-dpyrimidin-4-one exhibits promising characteristics that make it suitable for further development. Initial pharmacokinetic studies indicate reasonable solubility and stability under physiological conditions, along with moderate metabolic clearance rates. These properties are critical for determining optimal dosing regimens and minimizing potential side effects.

The role of thienopyrimidine derivatives in addressing unmet medical needs cannot be overstated. Their structural diversity allows for tailored modifications to optimize efficacy and selectivity against specific disease targets. As research continues to uncover new biological functions associated with this scaffold class, 2172120-24-8 may emerge as a key compound in future therapeutic strategies.

Future directions for research on 2-(cyclobutylmethyl)-5,6-dimethyl-3H,4H-thieno2,3-dpyrimidin-4-one include exploring its mechanism of action through detailed biochemical assays and animal models. Additionally, understanding how structural variations influence biological activity will be crucial for designing next-generation analogs with improved properties. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential to translate this promising compound into viable therapeutic options.